Cas no 1215476-69-9 (2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester)

• Product Name: 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester
• CAS No: 1215476-69-9
• MF: C₁₁H₁₅NO₄S
• MW: 260.284820795059
• CID: 1060809
• Update Time: 2025-10-29

2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• [2-(Methylsulfonyl)ethyl]carbamic Acid-13C2,15N Benzyl Ester
• benzyl N-(2-methylsulfonylethyl)carbamate
• 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester

• Inchi： 1S/C11H15NO4S/c1-17(14,15)8-7-12-11(13)16-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,12,13)/i7+1,8+1,12+1
• InChI Key： GBZPEWCCUWBQKF-CTYYVGBOSA-N
• SMILES： S(C)([13CH2][13CH2][15NH]C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 260.07600

Experimental Properties

• PSA: 84.34000
• LogP: 2.24260

Additional information on 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester

Research Brief on 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester (CAS: 1215476-69-9): Recent Advances and Applications

The compound 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester (CAS: 1215476-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This stable isotope-labeled derivative is increasingly utilized as a critical reagent in metabolic studies, drug discovery, and pharmacokinetic research. Its unique isotopic composition (13C2 and 15N) enables precise tracking and quantification in complex biological systems, making it invaluable for advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have highlighted the role of 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its application as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The isotopic labeling allowed for detailed metabolic profiling, revealing unexpected tissue-specific distribution patterns that could inform future drug design strategies.

In the realm of analytical chemistry, researchers have leveraged this compound's properties to develop highly sensitive assays for detecting low-abundance metabolites. A collaborative study between academic and industrial partners (published in Analytical and Bioanalytical Chemistry, 2024) described a novel LC-MS/MS method using 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester as an internal standard, achieving unprecedented accuracy in quantifying sulfonamide drug concentrations in plasma samples. This advancement addresses longstanding challenges in therapeutic drug monitoring for certain antibiotic regimens.

The synthetic accessibility of 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester has also been improved through recent methodological developments. A 2024 Organic Process Research & Development paper detailed an optimized three-step synthesis from commercially available 13C2,15N-labeled starting materials, achieving 78% overall yield with excellent isotopic purity (>99%). This process innovation significantly reduces production costs while maintaining the high quality required for research applications.

Emerging applications in proteomics research have further expanded the utility of this compound. Its unique fragmentation pattern in tandem mass spectrometry experiments has enabled researchers to develop new strategies for identifying and quantifying post-translational modifications, particularly those involving sulfonamide-like adducts. These developments are particularly relevant for studying drug-protein interactions and off-target effects of sulfonamide-containing pharmaceuticals.

Looking forward, the versatility of 2-(Methylsulfonyl)ethylcarbamic Acid-13C2,15N Benzyl Ester suggests it will continue to play a pivotal role in multiple areas of chemical biology research. Current investigations are exploring its potential in targeted protein degradation strategies and as a molecular probe for studying sulfonation pathways in cellular metabolism. The compound's unique combination of isotopic labeling and functional group diversity positions it as a valuable tool for addressing complex research questions at the chemistry-biology interface.